Cas no 2172542-58-2 (4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole)

• Product Name: 4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole
• CAS No: 2172542-58-2
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 6069717
• PubChem ID: 165587928
• Update Time: 2025-05-24

4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• EN300-1613687
• 4-bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole
• 2172542-58-2
• 4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole

• Inchi： 1S/C12H12BrNO2/c1-7-4-5-10(15-3)9(6-7)12-11(13)8(2)16-14-12/h4-6H,1-3H3
• InChI Key： YSTNIFZCBVUNPI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)ON=C1C1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.3Ų

Additional information on 4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole

Comprehensive Overview of 4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole (CAS No. 2172542-58-2)

The compound 4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole (CAS No. 2172542-58-2) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. As a brominated oxazole derivative, this compound exhibits distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its methoxy and methyl substituents, which contribute to its lipophilicity and metabolic stability—key factors in drug design.

In the context of current trends, the demand for functionalized heterocycles like 4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole has surged, driven by advancements in targeted drug discovery and green chemistry. A common query among scientists is how such compounds can be optimized for high-yield synthesis or modified to enhance bioavailability. This aligns with broader industry interests in structure-activity relationships (SAR) and fragment-based drug design, where small molecular fragments are systematically optimized to improve binding affinity.

The oxazole core of this compound is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry. Oxazoles are known for their ability to mimic peptide bonds, making them ideal for designing enzyme inhibitors or receptor modulators. The presence of a bromo substituent at the 4-position further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are frequently searched in academic and industrial databases, reflecting their importance in modern synthetic workflows.

Another hot topic tied to this compound is its potential role in agrochemical innovation. With growing global emphasis on sustainable pest control, researchers are exploring oxazole-based pesticides due to their selective toxicity and environmental compatibility. The methoxy- and methyl-substituted phenyl ring in this molecule could influence its interaction with biological targets in pests, offering a template for developing next-generation crop protection agents.

From a technical perspective, the synthetic route to 4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole often involves cyclization reactions or halogenation steps, which are topics of frequent discussion in organic chemistry forums. Optimizing these processes for atom economy and reduced waste aligns with the principles of green synthesis, a major focus area for regulatory bodies and industry leaders. Questions about scalability and purification techniques for such compounds are also common in search engine queries, highlighting practical challenges in their production.

In summary, 4-Bromo-3-(2-methoxy-5-methylphenyl)-5-methyl-1,2-oxazole (CAS No. 2172542-58-2) represents a versatile building block with multifaceted applications. Its relevance to drug discovery, material science, and agrochemical development ensures continued interest from the scientific community. As research progresses, this compound may unlock new possibilities in precision medicine and sustainable chemistry, addressing some of the most pressing challenges in these fields.